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Introduction
Aggreceride B is a naturally occurring compound first identified in 1986 by Ōmura and his

research team.[1][2] Isolated from a strain of Streptomyces, this molecule has demonstrated

inhibitory effects on platelet aggregation, suggesting its potential as a therapeutic agent in the

management of thrombotic diseases. This technical guide provides a comprehensive overview

of the available primary literature on Aggreceride B, focusing on its discovery, mechanism of

action, and the experimental methodologies used in its initial characterization.

Core Data Summary
The initial studies by Ōmura et al. identified Aggreceride B as a potent inhibitor of platelet

aggregation induced by several agonists. While the full primary text containing specific

quantitative data is not widely accessible, subsequent literature and commercial suppliers

indicate its activity profile. Aggreceride B shows inhibitory activity against platelet aggregation

induced by adenosine diphosphate (ADP), arachidonic acid, and platelet-activating factor

(PAF). Notably, it is reported to be less active against collagen-induced aggregation.

Due to the limited public availability of the primary 1986 publication, a detailed table of

quantitative data, such as IC50 values, cannot be definitively compiled. Researchers are

advised to consult the original publication for specific inhibitory concentrations.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b034674?utm_src=pdf-interest
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8631523/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2018.00773/full
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the generalized experimental protocols that are standard for the

type of research conducted by Ōmura et al. These are based on common practices for

Streptomyces fermentation, natural product isolation, and platelet aggregation assays. The

precise parameters used in the original discovery of Aggreceride B may vary.

Fermentation of Streptomyces sp.
The production of Aggreceride B is achieved through the cultivation of the producing

Streptomyces strain in a suitable liquid culture medium.

Workflow for Streptomyces Fermentation:

Inoculation of Streptomyces sp. Incubation in Liquid Medium
(e.g., 5-7 days, 28-30°C, shaking) Harvest of Culture Broth Separation of Mycelia and Supernatant

(Centrifugation/Filtration) Extraction of Bioactive Compounds

Crude Extract Solvent-Solvent Partitioning Silica Gel Column Chromatography Fraction Collection and Bioassay Preparative HPLC Pure Aggreceride B
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Whole Blood Collection Preparation of Platelet-Rich Plasma (PRP) Incubation of PRP with Aggreceride B Addition of Aggregating Agent (e.g., ADP) Measurement of Light Transmittance Data Analysis (IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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